Cas no 2645418-66-0 (2,4-dibromoquinazoline-5,6,7,8-d4)

• Product Name: 2,4-dibromoquinazoline-5,6,7,8-d4
• CAS No: 2645418-66-0
• MF: C₈H₄Br₂N₂
• MW: 291.963406562805
• CID: 6825987
• PubChem ID: 172402998
• Update Time: 2025-02-26

2,4-dibromoquinazoline-5,6,7,8-d4 Chemical and Physical Properties

Names and Identifiers

• 2645418-66-0
• 2,4-dibromoquinazoline-5,6,7,8-d4
• CS-24149

• Inchi： 1S/C8H4Br2N2/c9-7-5-3-1-2-4-6(5)11-8(10)12-7/h1-4H/i1D,2D,3D,4D
• InChI Key： CDBAGRHVFMGOON-RHQRLBAQSA-N
• SMILES： BrC1=C2C([2H])=C([2H])C([2H])=C([2H])C2=NC(=N1)Br

Computed Properties

• Exact Mass: 291.89718Da
• Monoisotopic Mass: 289.89923Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 25.8Ų